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Compound of Interest

Compound Name: Yttrium-89

Cat. No.: B1243484

It is crucial to distinguish between the stable isotope Yttrium-89 and its radioactive counterpart,
Yttrium-90. This guide focuses exclusively on the proper disposal procedures for non-
radioactive Yttrium-89. Yttrium-89 is a stable element and does not require the specialized
handling and disposal protocols mandated for radioactive materials. However, as with any
chemical substance in a laboratory setting, adherence to safety and proper disposal guidelines
is essential to ensure a safe working environment and environmental protection.

Yttrium metal, particularly in powder or dust form, can be flammable.[1][2] Therefore, proper
handling and disposal procedures should aim to mitigate this risk. The following procedures
provide a step-by-step guide for the safe disposal of Yttrium-89 waste generated in a
laboratory.

Key Properties of Yttrium-89 for Disposal
Considerations

A summary of the key physical and chemical properties of Yttrium that are relevant to its
handling and disposal is provided in the table below.
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Property Value Citation
Appearance Dark-gray to black solid [2]
Melting Point 1,522 °C (2,772 °F) [3]
Boiling Point 3,338 °C (6,040 °F) [3]

Stable under recommended
Stability storage conditions. Air and [1114]

moisture sensitive.

Strong acids, strong bases,
Incompatibilities oxidizing agents, halogens, [1][2]14]

water/moisture, air.

Yttrium oxides, yttrium
Hazardous Decomposition hydroxides, hydrogen gas o

Products (may react with water under

fire conditions).

Step-by-Step Disposal Protocol for Yttrium-89 Waste

This protocol outlines the essential steps for the safe disposal of non-radioactive Yttrium-89
waste in a laboratory setting.

1. Waste Identification and Segregation:
« |dentify all waste streams containing Yttrium-89.

o Segregate Yttrium-89 waste from other laboratory waste streams, especially from
incompatible materials such as strong acids, bases, and oxidizing agents.[1][2]

¢ Do not mix Yttrium-89 waste with radioactive waste.
2. Containerization:

e Use a dedicated, clearly labeled, and sealed container for Yttrium-89 waste.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/2019.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/262994
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/262994
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AA4414714&productDescription=YTTRIUM+PWR+-40+MESH+99.9%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2019.pdf
https://www.fishersci.com/store/msds?partNumber=AA4414714&productDescription=YTTRIUM+PWR+-40+MESH+99.9%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.benchchem.com/product/b1243484?utm_src=pdf-body
https://www.benchchem.com/product/b1243484?utm_src=pdf-body
https://www.benchchem.com/product/b1243484?utm_src=pdf-body
https://www.benchchem.com/product/b1243484?utm_src=pdf-body
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2019.pdf
https://www.benchchem.com/product/b1243484?utm_src=pdf-body
https://www.benchchem.com/product/b1243484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e The container should be made of a material compatible with the chemical form of the yttrium
waste. For solid yttrium metal or compounds, a tightly-closed container is recommended.[1]

» Label the container with "Yttrium-89 Waste" and include any other chemical components
present in the waste.

3. Waste Accumulation and Storage:
» Store the waste container in a cool, dry, and well-ventilated area.[1]

o Keep the container away from sources of ignition, heat, sparks, and open flames, especially
if the waste is in powder form.[1][4]

o Ensure the storage area is separate from incompatible chemicals.
4. Disposal Pathway:

» Consult your institution's Environmental Health and Safety (EHS) office for specific guidance
on the disposal of Yttrium-89 waste. Disposal regulations can vary by institution and locality.

» Typically, non-radioactive chemical waste is collected by a licensed hazardous waste
disposal contractor.

e Provide the EHS office or the waste contractor with a complete description of the waste,
including its composition and quantity.

5. Documentation:

¢ Maintain a log of the Yttrium-89 waste generated, including the date, quantity, and chemical
form.

o Keep copies of all waste disposal records and manifests provided by the disposal contractor.

Experimental Workflow for Yttrium-89 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Yttrium-89 waste in a laboratory.
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Yttrium-89 Waste Disposal Workflow
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Yttrium-89 Waste Disposal Workflow Diagram
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This guide provides a foundational understanding of the proper disposal procedures for non-
radioactive Yttrium-89. It is imperative for all laboratory personnel to be trained on these
procedures and to consult their institution's specific safety and disposal protocols. By following
these guidelines, researchers, scientists, and drug development professionals can ensure the
safe and environmentally responsible management of Yttrium-89 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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